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Compound of Interest

Compound Name: 5-Bromo-4-fluoropicolinic acid

Cat. No.: B13330755

Get Quote

Executive Summary
5-Bromo-4-fluoropicolinic acid is a highly functionalized pyridine derivative employed as a

critical scaffold in the synthesis of agrochemicals and pharmaceutical active ingredients (APIs).

Its structural motif—combining a carboxylic acid at the C2 position with mixed halogenation at

C4 and C5—makes it a versatile electrophile for Suzuki-Miyaura couplings and nucleophilic

aromatic substitutions (

).

However, this utility introduces specific safety challenges.[1][2][3] Beyond standard organic

acid hazards, the presence of fluorine and bromine on the pyridine ring necessitates rigorous

controls against thermal decomposition (risk of hydrogen fluoride/bromide evolution) and

sensitization. This guide synthesizes field-proven handling protocols with toxicological

principles to ensure operator safety and data integrity.

Chemical Profile & Physicochemical Properties[4][5]
[6]
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Note: Experimental values for this specific isomer are often proprietary or scarce in public

literature. The values below represent verified data where available and class-based

approximations for risk assessment.

Property Specification / Value

IUPAC Name 5-Bromo-4-fluoro-2-pyridinecarboxylic acid

Common Name 5-Bromo-4-fluoropicolinic acid

CAS Number 1211582-26-1

Molecular Formula

Molecular Weight 219.99 g/mol

Physical State Off-white to pale yellow powder

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in water (acidic pH)

Acidity (

)

~3.5–4.0 (Predicted, typical for halogenated

picolinic acids)

Melting Point
>150°C (Decomposition likely near melting

point)

Hazard Identification & Toxicology (GHS)
While specific

data for this exact isomer may be limited, its structural analogs (fluorinated pyridine acids)
dictate the following Precautionary Principle classification.

GHS Classification
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[4][5]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).
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Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).[4][6]

Specific Chemical Hazards
Thermal Decomposition: At temperatures exceeding 200°C or during combustion, this

compound can release Hydrogen Fluoride (HF), Hydrogen Bromide (HBr), and Nitrogen

Oxides (

).

Mechanism:[7][8] Pyrolysis of the C-F bond requires high energy, but once initiated, HF

evolution is rapid and corrosive to glass and tissue.

Acid Chloride Formation: If converted to an acid chloride (common intermediate step), the

hazard profile escalates to Corrosive (Category 1) and moisture sensitivity increases

exponentially.

Engineering Controls & PPE: Defense in Depth
To ensure safety, we employ a "Defense in Depth" strategy, layering physical barriers with

procedural controls.

Primary Engineering Controls
Powder Handling: All weighing of solid material >10 mg must occur inside a HEPA-filtered

balance enclosure or a chemical fume hood with a face velocity of 80–100 fpm.

Static Control: Halogenated heteroaromatic powders are often static-prone. Use an ionizing

bar or anti-static gun during transfer to prevent particle scattering (aerosolization risk).

Personal Protective Equipment (PPE)
Respiratory: If handling outside a hood (not recommended), a full-face respirator with

P100/OV cartridges is mandatory.

Dermal: Double-gloving is required.

Inner Layer: Nitrile (4 mil).
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Outer Layer: Nitrile (4-8 mil) or Neoprene (for prolonged solvent handling).

Ocular: Chemical splash goggles. Safety glasses are insufficient due to the fine particle size

and irritation potential.

Operational Handling Protocols
Protocol A: Storage and Stability
Objective: Prevent hydrolytic degradation and color formation.

Atmosphere: Store under inert gas (Argon or Nitrogen). The C4-fluorine is susceptible to

slow hydrolysis in the presence of moisture and light.

Temperature: Refrigeration (2–8°C) is recommended for long-term storage (>3 months) to

inhibit decarboxylation.

Container: Amber glass or opaque HDPE to block UV light.

Protocol B: Reaction Setup (Suzuki Coupling Context)
Context: A common use is coupling at the C5-Br position.

Solvent Selection: Degas solvents (e.g., 1,4-Dioxane, Toluene) before adding the catalyst. 5-
Bromo-4-fluoropicolinic acid can chelate Pd species, stalling the cycle if oxygen is

present.

Base Addition: When using bases like

or

, gas evolution (

) will occur.

Safety Check: Ensure the reaction vessel is vented through a bubbler or an inert gas line

to prevent pressure buildup.

Thermal Ramp: Do not heat rapidly. Ramp temperature at 5°C/min to monitor for unexpected

exotherms, especially given the potential for decarboxylation at high temperatures.
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Protocol C: Waste Management
Critical Rule: Do NOT mix with strong oxidizing acids (Nitric/Chromic) in the waste stream.

Segregation: Dispose of as "Halogenated Organic Waste."

Quenching: If the material was activated (e.g., with

), quench excess reagent slowly into an ice/bicarbonate slurry before transfer to waste
drums.

Visualization: Handling & Emergency Logic
Workflow: Safe Handling Lifecycle
This diagram outlines the critical decision points from storage to disposal.
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Caption: Operational lifecycle emphasizing temperature equilibration and dry spill cleanup to

prevent hydrolysis.

Emergency Response Logic (HF Risk)
Although HF evolution is rare (requires thermal decomposition), the presence of fluorine

mandates a specific response logic.

Thermal Incident
(Fire/Runaway rxn) Smoke/Fumes Present? Evacuate Lab

Do NOT inhale
Yes Medical Eval

Suspect HF/HBr exposure
Apply Ca-Gluconate

(If skin contact)
Dermal Symptoms

Click to download full resolution via product page

Caption: Emergency decision tree prioritizing respiratory protection and specific treatment for

halogenated byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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